Cas no 197662-64-9 (Benzoic acid,4-(triethoxysilyl)-, ethyl ester)

• Product Name: Benzoic acid,4-(triethoxysilyl)-, ethyl ester
• CAS No: 197662-64-9
• MF: C₁₅H₂₄O₅Si
• MW: 312.433566093445
• CID: 117173
• PubChem ID: 11426961
• Update Time: 2025-06-14

Benzoic acid,4-(triethoxysilyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(triethoxysilyl)-, ethyl ester
• ETHYL 4-(TRIETHOXYSILYL)BENZOATE
• ETHYL-4-(TRIETHOXYSILYL) BENZOATE
• 4-(tert-butyl-dimethyl-silanyloxy)-cyclohexanecarboxylic acid ethyl ester
• cis
• ethyl 1,2,4,5-tertafluoro-3-methoxybenzene
• ethyl cis
• trans)-4-<(tert-butyldimethylsilyl)oxy>cyclohexanecarboxylate
• trans-4-{[(1,1-dimethylethyl)(dimethyl)silyl]oxy}cyclohexanecarboxylate
• trans-ethyl 4-([(1,1-dimethylethyl)(dimethyl)silyl]o
• trans-ethyl{[(1,1-dimethylethyl)(dimethyl)silyl]oxy}cyclohexanecarboxylate
• 197662-64-9
• Ethyl 4-triethoxysilylbenzoate
• Benzoic acid, 4-(triethoxysilyl)-, ethyl ester
• SCHEMBL1673163
• ETHYL4-(TRIETHOXYSILYL)BENZOATE

• MDL： MFCD09909998
• Inchi： 1S/C15H24O5Si/c1-5-17-15(16)13-9-11-14(12-10-13)21(18-6-2,19-7-3)20-8-4/h9-12H,5-8H2,1-4H3
• InChI Key： IYBIDUBBUBVKMU-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC(C(=O)OCC)=CC=1)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 312.13900
• Monoisotopic Mass: 312.13930040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 334.635°C at 760 mmHg
• Flash Point: 129.813°C
• Refractive Index: 1.484
• PSA: 53.99000
• LogP: 2.11870

Benzoic acid,4-(triethoxysilyl)-, ethyl ester Security Information

• TSCA：No

Additional information on Benzoic acid,4-(triethoxysilyl)-, ethyl ester

Recent Advances in the Application of Benzoic acid,4-(triethoxysilyl)-, ethyl ester (CAS: 197662-64-9) in Chemical Biology and Pharmaceutical Research

Benzoic acid,4-(triethoxysilyl)-, ethyl ester (CAS: 197662-64-9) is a silane-based compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique triethoxysilyl and ethyl ester functional groups, serves as a critical intermediate in the synthesis of advanced materials, drug delivery systems, and bioactive molecules. Recent studies have explored its potential in surface modification, biomaterial engineering, and targeted drug delivery, making it a compound of high interest in interdisciplinary research.

One of the most notable advancements involving Benzoic acid,4-(triethoxysilyl)-, ethyl ester is its role in the development of hybrid organic-inorganic materials. Researchers have utilized its triethoxysilyl group to facilitate covalent bonding with silica-based surfaces, enabling the creation of stable and functionalized coatings. These coatings have been applied in biomedical devices to enhance biocompatibility and reduce fouling. For instance, a 2023 study published in Advanced Materials demonstrated the compound's efficacy in modifying implant surfaces to promote cell adhesion while minimizing immune responses, a breakthrough in regenerative medicine.

In the realm of drug delivery, Benzoic acid,4-(triethoxysilyl)-, ethyl ester has been employed to design stimuli-responsive nanocarriers. Its ethyl ester moiety allows for controlled release mechanisms, particularly in response to enzymatic activity in specific physiological environments. A recent publication in Journal of Controlled Release highlighted its use in pH-sensitive nanoparticles for targeted cancer therapy, where the compound's hydrolysis under acidic conditions facilitated the precise release of chemotherapeutic agents in tumor microenvironments. This approach significantly reduced off-target effects and improved therapeutic outcomes in preclinical models.

Beyond material science and drug delivery, the compound has also found applications in chemical biology as a linker for bioconjugation. Its ability to form stable bonds with both organic and inorganic substrates makes it an ideal candidate for labeling biomolecules, such as proteins and nucleic acids, for imaging and diagnostic purposes. A 2022 study in Bioconjugate Chemistry showcased its utility in fluorescent labeling of antibodies, enabling high-resolution imaging of cellular targets. This innovation has paved the way for more accurate diagnostic tools and enhanced understanding of molecular interactions in disease pathways.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of Benzoic acid,4-(triethoxysilyl)-, ethyl ester for industrial applications. Recent efforts have focused on green chemistry approaches to reduce the environmental impact of its production. For example, a 2023 report in Green Chemistry detailed a solvent-free synthesis method that improved yield and reduced waste, aligning with sustainable practices in pharmaceutical manufacturing. These advancements underscore the compound's potential to bridge the gap between laboratory research and commercial-scale production.

In conclusion, Benzoic acid,4-(triethoxysilyl)-, ethyl ester (CAS: 197662-64-9) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span from biomaterial engineering to targeted drug delivery and diagnostic imaging, driven by its unique chemical properties. As research continues to uncover new functionalities and refine synthesis methods, this compound is poised to play an increasingly vital role in advancing therapeutic and diagnostic technologies. Future studies should focus on further elucidating its mechanistic pathways and expanding its utility in clinical settings.